Cas no 833474-07-0 (tert-butyl 3-ethynylmorpholine-4-carboxylate)

• Product Name: tert-butyl 3-ethynylmorpholine-4-carboxylate
• CAS No: 833474-07-0
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• MDL: MFCD17676494
• CID: 672698
• PubChem ID: 22342791
• Update Time: 2025-08-04

tert-butyl 3-ethynylmorpholine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• 4-Morpholinecarboxylic acid, 3-ethynyl-, 1,1-dimethylethyl ester
• tert-butyl 3-ethynylmorpholine-4-carboxylate
• SCHEMBL6237112
• AKOS025296106
• EN300-1881791
• MFCD17676494
• P16874
• 4-Morpholinecarboxylicacid,3-ethynyl-,1,1-dimethylethylester
• CS-0197748
• DTXSID70625022
• 3-Ethynyl-4-morpholinecarboxylic acid 1,1-dimethylethyl ester
• 833474-07-0

• MDL： MFCD17676494
• Inchi： 1S/C11H17NO3/c1-5-9-8-14-7-6-12(9)10(13)15-11(2,3)4/h1,9H,6-8H2,2-4H3
• InChI Key： UCNLYXLRSYTFSG-UHFFFAOYSA-N
• SMILES： O1CCN(C(=O)OC(C)(C)C)C(C#C)C1

Computed Properties

• Exact Mass: 211.12084340g/mol
• Monoisotopic Mass: 211.12084340g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Oxazinanes Morpholines Morpholine carboxylic acids and derivatives

Additional information on tert-butyl 3-ethynylmorpholine-4-carboxylate

Comprehensive Overview of tert-butyl 3-ethynylmorpholine-4-carboxylate (CAS No. 833474-07-0)

tert-butyl 3-ethynylmorpholine-4-carboxylate (CAS No. 833474-07-0) is a versatile morpholine derivative widely utilized in pharmaceutical and organic synthesis. This compound features a unique ethynyl group and a carboxylate ester moiety, making it a valuable intermediate for constructing complex molecular architectures. Researchers and chemists frequently explore its applications in click chemistry, drug discovery, and peptide modification, aligning with current trends in green chemistry and high-efficiency synthesis.

The growing demand for tert-butyl 3-ethynylmorpholine-4-carboxylate is driven by its role in bioconjugation and small-molecule labeling. With the rise of proteomics and chemical biology, this compound has gained attention for its ability to facilitate site-specific modifications of biomolecules. Its CAS number 833474-07-0 is often searched in databases like SciFinder and PubChem, reflecting its importance in academic and industrial research. Users frequently inquire about its synthetic routes, solubility, and storage conditions, which are critical for experimental success.

From a structural perspective, the tert-butyl group in tert-butyl 3-ethynylmorpholine-4-carboxylate enhances stability, while the ethynyl functionality enables copper-catalyzed azide-alkyne cycloaddition (CuAAC). This reaction is pivotal in bioorthogonal chemistry, a hotspot in cancer research and diagnostic imaging. Recent publications highlight its use in designing targeted therapeutics and fluorescent probes, addressing the need for precision medicine tools.

In the context of sustainability, tert-butyl 3-ethynylmorpholine-4-carboxylate aligns with the principles of atom economy and reduced waste. Its synthesis often employs catalytic methods, minimizing hazardous byproducts—a priority for pharmaceutical manufacturers complying with REACH regulations. FAQs about its purity standards and scalability dominate forums, underscoring its industrial relevance.

Looking ahead, innovations in continuous flow chemistry and automated synthesis are expected to further elevate the utility of CAS 833474-07-0. As AI-driven drug design gains traction, this compound’s role in combinatorial libraries and high-throughput screening will likely expand. Its compatibility with microwave-assisted reactions also positions it as a candidate for accelerated R&D pipelines.

To summarize, tert-butyl 3-ethynylmorpholine-4-carboxylate (CAS No. 833474-07-0) bridges fundamental research and applied science, offering solutions for modern challenges in life sciences and material engineering. Its multifaceted applications ensure continued interest across disciplines, from academic labs to biotech startups.